4-(chloromethyl)-1-iodo-2-methoxybenzene
Overview
Description
4-(Chloromethyl)-1-iodo-2-methoxybenzene, also known as 4-CIMB, is an organoiodine compound that has a wide range of applications in organic synthesis and scientific research. 4-CIMB is a colorless solid that is soluble in organic solvents, and it is used as a reagent in organic synthesis for the preparation of various compounds. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals. In addition, 4-CIMB has been used as a catalyst in a variety of reactions, such as the synthesis of polymers and the synthesis of heterocyclic compounds.
Mechanism of Action
The mechanism of action of 4-(chloromethyl)-1-iodo-2-methoxybenzene is not yet fully understood. However, it is believed that 4-(chloromethyl)-1-iodo-2-methoxybenzene acts as a catalyst in the synthesis of organic compounds, and it is also believed to be involved in the regulation of cellular processes. In addition, 4-(chloromethyl)-1-iodo-2-methoxybenzene has been shown to be able to interact with certain proteins, which may be involved in the regulation of cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(chloromethyl)-1-iodo-2-methoxybenzene are not yet fully understood. However, it has been shown to be involved in the regulation of a variety of cellular processes, such as the synthesis of proteins and the regulation of gene expression. In addition, 4-(chloromethyl)-1-iodo-2-methoxybenzene has been shown to be able to interact with certain proteins, which may be involved in the regulation of cellular processes.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(chloromethyl)-1-iodo-2-methoxybenzene in laboratory experiments include its low cost, its high reactivity, and its ability to catalyze a variety of reactions. In addition, 4-(chloromethyl)-1-iodo-2-methoxybenzene is relatively stable and can be stored for long periods of time. The main limitation of 4-(chloromethyl)-1-iodo-2-methoxybenzene is its toxicity, which can be reduced by using appropriate safety measures.
Future Directions
The future directions of 4-(chloromethyl)-1-iodo-2-methoxybenzene research include further investigation into its mechanism of action and its biochemical and physiological effects. In addition, further research is needed to determine the potential applications of 4-(chloromethyl)-1-iodo-2-methoxybenzene in the synthesis of pharmaceuticals and agrochemicals. Furthermore, research is needed to develop safer and more efficient methods for the synthesis of 4-(chloromethyl)-1-iodo-2-methoxybenzene. Finally, research is needed to determine the potential toxicity of 4-(chloromethyl)-1-iodo-2-methoxybenzene and to develop methods for its safe use in laboratory experiments.
Synthesis Methods
4-(chloromethyl)-1-iodo-2-methoxybenzene is synthesized by the reaction of 4-chloromethylbenzene with iodoethane in the presence of a base. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at temperatures ranging from -78°C to -20°C. The reaction produces a mixture of 4-(chloromethyl)-1-iodo-2-methoxybenzene and 4-chloromethylbenzene iodide, which can be separated by column chromatography.
Scientific Research Applications
4-(chloromethyl)-1-iodo-2-methoxybenzene has been used in a variety of scientific research applications, such as in the synthesis of organic compounds and in the study of biochemical and physiological processes. It has been used in the synthesis of a variety of heterocyclic compounds, such as pyridines, pyrimidines, and quinolines. In addition, 4-(chloromethyl)-1-iodo-2-methoxybenzene has been used in the study of the mechanism of action of various drugs and in the study of the biochemical and physiological effects of drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(chloromethyl)-1-iodo-2-methoxybenzene involves the conversion of 2-methoxybenzene to the target compound through a series of reactions.", "Starting Materials": [ "2-methoxybenzene", "sodium hydroxide", "iodine", "sodium iodide", "sulfuric acid", "phosphorus pentachloride", "methanol", "chloromethyl methyl ether" ], "Reaction": [ "Step 1: Conversion of 2-methoxybenzene to 1-iodo-2-methoxybenzene\n- Dissolve 2-methoxybenzene in methanol\n- Add iodine and sodium hydroxide to the solution\n- Heat the mixture under reflux for several hours\n- Cool the mixture and filter the precipitate\n- Wash the precipitate with water and dry it\n\nStep 2: Conversion of 1-iodo-2-methoxybenzene to 4-(chloromethyl)-1-iodo-2-methoxybenzene\n- Dissolve 1-iodo-2-methoxybenzene in dry methanol\n- Add phosphorus pentachloride to the solution\n- Heat the mixture under reflux for several hours\n- Cool the mixture and add chloromethyl methyl ether\n- Heat the mixture under reflux for several hours\n- Cool the mixture and filter the precipitate\n- Wash the precipitate with water and dry it\n\nStep 3: Purification of 4-(chloromethyl)-1-iodo-2-methoxybenzene\n- Dissolve the crude product in sulfuric acid\n- Heat the mixture under reflux for several hours\n- Cool the mixture and filter the precipitate\n- Wash the precipitate with water and dry it" ] } | |
CAS RN |
1378864-63-1 |
Product Name |
4-(chloromethyl)-1-iodo-2-methoxybenzene |
Molecular Formula |
C8H8ClIO |
Molecular Weight |
282.5 |
Purity |
95 |
Origin of Product |
United States |
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